Cas no 105496-55-7 (Benzenamine, 4,4'-oxybis[3-bromo-)

• Product Name: Benzenamine, 4,4'-oxybis[3-bromo-
• CAS No: 105496-55-7
• MF: C₁₂H₁₀Br₂N₂O
• MW: 358.028601169586
• CID: 1154516
• PubChem ID: 2305151
• Update Time: 2025-04-20

Benzenamine, 4,4'-oxybis[3-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-bromophenoxy)-3-bromoaniline
• SR-01000025705-1
• DTXSID60367929
• SR-01000025705
• 105496-55-7
• SCHEMBL7186654
• Benzenamine, 4,4'-oxybis[3-bromo-

• Inchi： 1S/C12H10Br2N2O/c13-9-5-7(15)1-3-11(9)17-12-4-2-8(16)6-10(12)14/h1-6H,15-16H2
• InChI Key： MPDHRUWIYAJKMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(=CC=1Br)N)N

Computed Properties

• Exact Mass: 355.916
• Monoisotopic Mass: 355.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27